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Compound of Interest

Compound Name: PKI 14-22 amide,myristoylated

Cat. No.: B15604380

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristoylated PKI 14-22 amide is a potent and cell-permeable inhibitor of cCAMP-dependent
Protein Kinase A (PKA).[1][2] The addition of a myristoyl group to the N-terminus of the PKI 14-
22 peptide enhances its ability to cross cell membranes, making it an effective tool for studying
the role of PKA in various cellular processes.[1][3] The non-myristoylated version of the peptide
is a highly specific inhibitor of PKA with a Ki of approximately 36 nM.[1][4][5] This peptide works
by binding to the catalytic subunit of PKA, preventing the phosphorylation of its downstream
targets.[1][6] These application notes provide detailed protocols for the preparation of stock
solutions and an overview of its mechanism of action.

Quantitative Data Summary

The following table summarizes the key quantitative data for myristoylated PKI 14-22 amide.
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Property Value Source(s)
Molecular Weight 1209.5 g/mol [2][4]
Molecular Formula Cs3H100N20012 [2][4]

Myr-Gly-Arg-Thr-Gly-Arg-Arg-
Amino Acid Sequence ey YRGS [41[51[7]
Asn-Ala-lle-NHz2

>95% (typically analyzed b
Purity o (yp y y y [4]
HPLC)

Soluble up to 1 mg/mL. Some

Solubility in DMSO sources indicate up to 100 [21[4]117]
mg/mL.

Solubility in Water 3 mg/mL [2]

Solubility in Ethanol Insoluble [2]

- Store at -20°C for up to 3
Storage (Lyophilized) ) [2][41[8]
years. Protect from moisture.

Aliquot and store at -20°C for
) up to 3 months or -80°C for up
Storage (Stock Solution) ] [2][3]19]
to 1 year. Avoid repeated

freeze-thaw cycles.

Mechanism of Action: PKA Inhibition

Myristoylated PKI 14-22 amide acts as a competitive inhibitor of Protein Kinase A (PKA). The
signaling pathway begins with the activation of adenylyl cyclase, which converts ATP to cyclic
AMP (cAMP). Elevated cAMP levels lead to the activation of PKA. Activated PKA then
phosphorylates various downstream target proteins, leading to a cellular response.
Myristoylated PKI 14-22 amide, due to its myristoylation, can penetrate the cell membrane and
directly inhibit the catalytic subunit of PKA, thus blocking the downstream phosphorylation
events.
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Figure 1. Signaling pathway of PKA inhibition by myristoylated PKI 14-22 amide.

Experimental Protocol: Preparation of a1 mM DMSO

Stock Solution

This protocol describes the preparation of a 1 mM stock solution of myristoylated PKI 14-22

amide in DMSO.

Materials:

Calibrated precision balance

Myristoylated PKI 14-22 amide (lyophilized powder)
Anhydrous, high-purity Dimethyl Sulfoxide (DMSQO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of lyophilized myristoylated PKI 14-
22 amide to room temperature to prevent condensation of moisture. Briefly centrifuge the vial
to ensure all the powder is at the bottom.

e Weighing the Peptide: Carefully weigh out the desired amount of the peptide using a
calibrated precision balance in a fume hood. For example, to prepare 1 mL of a 1 mM stock
solution, weigh out 1.21 mg of the peptide (Molecular Weight = 1209.5 g/mol ).

» Dissolving the Peptide:

o Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the weighed
peptide. To continue the example, add 1 mL of DMSO to the 1.21 mg of peptide.

o Recap the vial securely and vortex gently for 10-20 seconds to mix.

o To ensure complete dissolution, you can warm the tube at 37°C for a short period and
sonicate in an ultrasonic bath.[10] Visually inspect the solution to ensure there are no
visible particles.

 Aliquoting and Storage:

o Once the peptide is fully dissolved, dispense the stock solution into smaller, single-use
aliquots in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can degrade the peptide.[2][9]

o Clearly label each aliquot with the name of the compound, concentration, solvent, and
date of preparation.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 1 year).[2][3][9]

Workflow for Stock Solution Preparation:
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Figure 2. Workflow for preparing myristoylated PKI 14-22 amide stock solution.
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Important Considerations

o Hygroscopic Nature: The lyophilized peptide can be hygroscopic. It is important to handle it
in a dry environment and protect it from moisture.[8]

¢ Solvent Quality: Always use fresh, high-purity, anhydrous DMSO to prepare the stock
solution. Moisture in the DMSO can reduce the solubility of the peptide.[2]

¢ Cell Culture Applications: When using the stock solution in cell culture experiments, ensure
that the final concentration of DMSO is not toxic to the cells. It is recommended to keep the
final DMSO concentration below 0.5%.

 Alternative Solvents: While DMSO is the most common solvent, myristoylated PKI 14-22
amide is also reported to be soluble in dilute acid and a mixture of DMSO:PBS (pH 7.2) (1:3)
at 0.25 mg/mL.[5][7] The choice of solvent may depend on the specific experimental
requirements.

By following these guidelines and protocols, researchers can ensure the proper preparation
and storage of myristoylated PKI 14-22 amide stock solutions for consistent and reliable
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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